4-{[4-(acetylamino)-3-methoxyphenyl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-(4-acetamido-3-methoxyanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C13H16N2O5/c1-8(16)14-10-4-3-9(7-11(10)20-2)15-12(17)5-6-13(18)19/h3-4,7H,5-6H2,1-2H3,(H,14,16)(H,15,17)(H,18,19)
• InChI Key: KTHBWRINPSOZSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)NC(=O)CCC(=O)O)OC
• Molecular Formula: C13H16N2O5
• Molecular Weight: 280.28 g/mol

Description

4-{[4-(acetylamino)-3-methoxyphenyl]amino}-4-oxobutanoic acid, commonly known as AMPP, is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a small molecule inhibitor that targets a specific enzyme, making it a valuable tool in the study of various diseases and disorders.

Mechanism of Action

AMPP works by binding to the active site of DPP-IV, preventing the enzyme from cleaving certain peptides and proteins. This leads to an increase in the levels of certain hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which play important roles in the regulation of glucose metabolism and insulin secretion.
Biochemical and Physiological Effects:
AMPP has been shown to have a number of biochemical and physiological effects, including an increase in insulin secretion, a decrease in blood glucose levels, and an improvement in glucose tolerance. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a variety of diseases and disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AMPP in lab experiments is its specificity for DPP-IV, which allows for the selective inhibition of this enzyme without affecting other enzymes or proteins. However, one limitation of using AMPP is that it may have off-target effects, which can lead to unintended consequences. Additionally, the use of AMPP in animal studies may not accurately reflect its effects in humans.

Future Directions

There are several potential future directions for the use of AMPP in scientific research. One area of interest is the development of AMPP-based therapies for the treatment of diabetes and related metabolic disorders. Another potential application is the use of AMPP as a tool to study the role of DPP-IV in other diseases and disorders, such as cancer and inflammation. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of AMPP.

Synthesis Methods

The synthesis of AMPP involves several steps, including the reaction of 4-aminophenol with acetic anhydride to form N-acetyl-4-aminophenol. This intermediate is then reacted with 3-methoxyaniline to form N-acetyl-4-[4-(3-methoxyanilino)]phenol. The final step involves the reaction of this intermediate with diethyl oxalate to form AMPP.

Scientific Research Applications

AMPP has been extensively used in scientific research as a tool to study various diseases and disorders. It has been shown to inhibit the activity of the enzyme dipeptidyl peptidase IV (DPP-IV), which plays a critical role in the regulation of glucose metabolism and insulin secretion. This makes AMPP a valuable tool in the study of diabetes and related metabolic disorders.